Cas no 2228686-76-6 (2-fluoro-3-(methylsulfanyl)propan-1-amine)

• Product Name: 2-fluoro-3-(methylsulfanyl)propan-1-amine
• CAS No: 2228686-76-6
• MF: C₄H₁₀FNS
• MW: 123.192303180695
• CID: 6024045
• PubChem ID: 165965797
• Update Time: 2025-06-10

2-fluoro-3-(methylsulfanyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(methylsulfanyl)propan-1-amine
• 2228686-76-6
• EN300-1999492

• Inchi： 1S/C4H10FNS/c1-7-3-4(5)2-6/h4H,2-3,6H2,1H3
• InChI Key： HFBWNTRBTYKHAI-UHFFFAOYSA-N
• SMILES： S(C)CC(CN)F

Computed Properties

• Exact Mass: 123.05179866g/mol
• Monoisotopic Mass: 123.05179866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 42.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-fluoro-3-(methylsulfanyl)propan-1-amine

Comprehensive Overview of 2-fluoro-3-(methylsulfanyl)propan-1-amine (CAS No. 2228686-76-6)

2-fluoro-3-(methylsulfanyl)propan-1-amine (CAS No. 2228686-76-6) is a fluorinated organic compound with a unique molecular structure that combines a fluorine atom with a methylsulfanyl group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both fluorine and methylsulfanyl moieties in its structure makes it a versatile building block for synthesizing more complex molecules. Researchers are particularly interested in its role as an intermediate in drug discovery, where fluorinated compounds are known to enhance bioavailability and metabolic stability.

The compound's CAS number 2228686-76-6 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In the context of modern drug development, 2-fluoro-3-(methylsulfanyl)propan-1-amine is often explored for its potential to improve the pharmacokinetic properties of therapeutic agents. Fluorination, a hot topic in medicinal chemistry, is frequently searched by users interested in drug design and bioactive molecules. This aligns with the growing demand for innovative compounds that address challenges like drug resistance and targeted delivery.

From a synthetic chemistry perspective, the methylsulfanyl group in 2-fluoro-3-(methylsulfanyl)propan-1-amine offers opportunities for further functionalization, making it a valuable scaffold for constructing sulfur-containing derivatives. Sulfur-based compounds are currently trending in research due to their diverse biological activities, including antioxidant and anti-inflammatory effects. Users searching for sulfur-containing amines or fluorinated building blocks will find this compound highly relevant to their inquiries.

In material science, 2-fluoro-3-(methylsulfanyl)propan-1-amine has potential applications in the development of advanced polymers and coatings. The incorporation of fluorine atoms can impart desirable properties such as thermal stability and chemical resistance, which are critical for high-performance materials. Searches related to fluorinated polymers and functional materials often highlight the need for specialized intermediates like this compound.

Safety and handling of 2-fluoro-3-(methylsulfanyl)propan-1-amine are also topics of interest, particularly for laboratory professionals and industrial users. Proper storage conditions, solubility data, and compatibility with other reagents are frequently searched keywords. While the compound is not classified as hazardous under standard regulations, users are advised to follow general laboratory safety protocols when handling it.

The growing interest in sustainable chemistry and green synthesis has also brought attention to compounds like 2-fluoro-3-(methylsulfanyl)propan-1-amine. Researchers are exploring eco-friendly methods for its production, minimizing waste and energy consumption. This aligns with broader industry trends and user searches focused on environmentally friendly chemicals and green intermediates.

In summary, 2-fluoro-3-(methylsulfanyl)propan-1-amine (CAS No. 2228686-76-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and applicability in cutting-edge research make it a subject of ongoing investigation. Whether for pharmaceutical applications, material science, or sustainable chemistry, this compound continues to capture the interest of researchers and industry professionals alike.